Cas no 1837-55-4 (3,5-Dichloropyridazine)

• Product Name: 3,5-Dichloropyridazine
• CAS No: 1837-55-4
• MF: C₄H₂Cl₂N₂
• MW: 148.978078365326
• MDL: MFCD10698048
• CID: 42068
• PubChem ID: 19959687
• Update Time: 2025-06-25

3,5-Dichloropyridazine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloropyridazine
• 3,5-Dichloro-pyridazine
• 3,5-Dichlor-pyridazin
• PYRIDAZINE,3,5-DICHLORO
• AKOS006305099
• PYRIDAZINE, 3,5-DICHLORO-
• Z1198278268
• JZSAUQMXKHBZEO-UHFFFAOYSA-N
• CHEBI:194771
• FT-0646966
• BCP22319
• AS-18922
• DTXSID20601477
• AM84639
• SY019550
• MFCD10698048
• CS-D0778
• SCHEMBL400310
• AC-25155
• 1837-55-4
• EN300-96061
• A4069
• D4447
• AB61136
• STL556890
• DB-028284
• BBL103080
• 692-072-0
• DTXCID80552234

• MDL： MFCD10698048
• Inchi： 1S/C4H2Cl2N2/c5-3-1-4(6)8-7-2-3/h1-2H
• InChI Key： JZSAUQMXKHBZEO-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC(=C1)Cl

Computed Properties

• Exact Mass: 147.96000
• Monoisotopic Mass: 147.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.493
• Melting Point: 60.0 to 64.0 deg-C
• Boiling Point: 280.8°C at 760 mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.559
• PSA: 25.78000
• LogP: 1.78340

3,5-Dichloropyridazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 3,5-Dichloropyridazine

Comprehensive Overview of 3,5-Dichloropyridazine (CAS No. 1837-55-4): Properties, Applications, and Industry Insights

3,5-Dichloropyridazine (CAS No. 1837-55-4) is a heterocyclic organic compound featuring a pyridazine ring substituted with two chlorine atoms at positions 3 and 5. This chlorinated pyridazine derivative is widely recognized for its versatility in pharmaceutical, agrochemical, and material science research. With the increasing demand for specialty chemicals in modern industries, 3,5-Dichloropyridazine has garnered significant attention due to its unique reactivity and functional group compatibility.

The molecular structure of 3,5-Dichloropyridazine (C₄H₂Cl₂N₂) enables it to serve as a key intermediate in synthesizing nitrogen-containing heterocycles, which are pivotal in drug discovery. Researchers frequently explore its applications in cross-coupling reactions and nucleophilic substitutions, aligning with the growing interest in green chemistry and atom-efficient synthesis. Its high purity grade variants are particularly sought after in high-throughput screening for bioactive molecules.

In agrochemical innovation, 3,5-Dichloropyridazine derivatives contribute to the development of next-generation crop protection agents. As sustainability becomes a global priority, this compound’s role in designing low-environmental-impact pesticides resonates with trends like precision agriculture and integrated pest management. Its structural motifs are also investigated for biodegradable polymer modifications, addressing the demand for eco-friendly materials.

From a commercial perspective, the supply chain for 3,5-Dichloropyridazine (CAS 1837-55-4) is influenced by factors such as raw material availability and regulatory compliance. Manufacturers emphasize Good Manufacturing Practices (GMP) to meet the stringent requirements of pharmaceutical-grade intermediates. Analytical techniques like HPLC and GC-MS ensure batch-to-batch consistency, a critical aspect for contract research organizations (CROs) and API producers.

Emerging trends in computational chemistry have further amplified interest in 3,5-Dichloropyridazine, as in silico modeling predicts its reactivity in catalyzed transformations. This aligns with the rise of AI-driven drug design, where such compounds are virtual screened for target-specific interactions. Additionally, its potential in electronic materials, such as organic semiconductors, is being explored for flexible electronics applications.

Safety and handling protocols for 3,5-Dichloropyridazine adhere to global standards like REACH and OSHA guidelines. While not classified under hazardous categories, proper laboratory storage conditions (e.g., inert atmospheres) are recommended to preserve its stability. The compound’s SDS (Safety Data Sheet) provides detailed guidance on personal protective equipment (PPE) and waste disposal methods.

In summary, 3,5-Dichloropyridazine (CAS 1837-55-4) exemplifies the intersection of synthetic chemistry and industrial innovation. Its multifaceted applications—from pharmaceutical scaffolds to sustainable agrochemicals—position it as a compound of enduring relevance. As research continues to uncover novel utilities, this dichlorinated pyridazine remains a staple in the toolkit of modern chemists and material scientists.